Cas no 1025687-58-4 (Fostamatinib disodium)

Fostamatinib disodium structure

Product Name:Fostamatinib disodium

CAS No:1025687-58-4

MF:C₂₃H₂₄FN₆Na₂O₉P

MW:624.42

MDL:MFCD15146370

CID:822524

PubChem ID:25008120

Update Time:2024-11-04

Fostamatinib disodium Chemical and Physical Properties

Names and Identifiers

- R935788
- R788 (Fostamatinib) Disodium
- Disodium (6-(5-fluoro-2-(3,4,5-trimethoxyphenylamino)pyrimidin-4-ylamino)-2,2-dimethyl-3-oxo-2H-pyrido[3,2-b][1,4]oxazin-4(3H)-yl)methyl dihydrogen phosphate
- disodium,[6-[[5-fluoro-2-(3,4,5-trimethoxyanilino)pyrimidin-4-yl]amino]-2,2-dimethyl-3-oxopyrido[3,2-b][1,4]oxazin-4-yl]methyl phosphate
- Fostamatinib disodium
- R 788 Sodium Salt
- R788
- R788 Sodium
- R788(Fostamatinib disodium)
- R788, Fostamatinib
- R788(prodrug of R406)
- R788,FosD,tamatinib fosdium
- FOSTAMATINIB
- R 935788 sodium
- 6-[[5-Fluoro-2-[(3,4,5-trimethoxyphenyl)amino]-4-pyrimidinyl]amino]-2,2-dimethyl-4-[(phosphonooxy)methyl]-2H-pyrido[3,2-b]-1,4-oxazin-3(4H)-one sodium salt
- FosD
- R788 disodium
- Tamatinib Fosdium
- R788 (sodium salt)
- FostaMatinib sodiuM
- R788(prodrug of R46)
- R 788 sodium
- R935788 (Fostamatinib disodium, R788)
- X9417132K8
- Fostamatinib/R788
- Tube731
- sodium (6-((5-fluoro-2-((3,4,5-trimethoxyphenyl)amino)pyrimidin-4-yl)amino)-2,2-dimethyl-3-oxo-2,3-dihydro-4H-pyrido[3,2-b][1,4]oxazin-4-yl)methyl phosphate
- C23H24FN6O9P2Na
- Q27293710
- J-518183
- 2H-pyrido(3,2-b)-1,4-oxazin-3(4H)-one, 6-((5-fluoro-2-((3,4,5-trimethoxyphenyl)amino)-4-pyrimidinyl)amino)-2,2-dimethyl-4-((phosphonooxy)methyl)-, Disodium Salt
- R-788 SODIUM ANHYDROUS
- Syk kinase inhibitor R-935788
- disodium;[6-[[5-fluoro-2-(3,4,5-trimethoxyanilino)pyrimidin-4-yl]amino]-2,2-dimethyl-3-oxopyrido[3,2-b][1,4]oxazin-4-yl]methyl phosphate
- EX-A2146
- R-935788 SODIUM ANHYDROUS
- SB40413
- AKOS026750559
- 6-[[5-Fluoro-2-[(3,4,5-trimethoxyphenyl)amino]-4-pyrimidinyl]amino]-2,2-dimethyl-4-[(phosphonooxy)methyl]-2h-pyrido[3,2-b]-1,4-oxazi n-3(4h)-one sodium salt
- UNII-X9417132K8
- R788(Disodium); Fostamatinib Disodium
- C71107
- (6-((5-FLUORO-2-((3,4,5-TRIMETHOXYPHENYL)AMINO)PYRIMIDIN-4-YL)AMINO)-2,2-DIMETHYL-3-OXO-2,3-DIHYDRO-4H-PYRIDO(3,2-B)-1,4-OXAZIN-4-YL)METHYL DISODIUM PHOSPHATE
- FOSTAMATINIB DISODIUM SALT [MI]
- R935788 SODIUM ANHYDROUS
- FOSTAMATINIB DISODIUM SALT
- AS-16263
- Tevalisse
- R788 SODIUM ANHYDROUS
- AC-28433
- SCHEMBL3657651
- DTXSID70145275
- R788 disodium (Fostamatinib)
- UNII-86EEZ49YVB
- Fostamatinib disodium salt hexahydrate
- 2H-Pyrido(3,2-b)-1,4-oxazin-3(4H)-one, 6-((5-fluoro-2-((3,4,5-trimethoxyphenyl)amino)-4-pyrimidinyl)amino)-2,2-dimethyl-4-((phosphonooxy)methyl)-, sodium salt (1:2)
- DTXCID5067766
- R935788 SODIUM
- R788 disodium (Fostamatinib)?
- R935788 (Fostamatinib disodium)
- CCG-270264
- Fostamatinib disodium anhydrous
- Tavalisse
- 1025687-58-4
- J-000725
- R788 disodium, >=98%
- MDL： MFCD15146370
- Inchi： 1S/C23H26FN6O9P.2Na/c1-23(2)21(31)30(11-38-40(32,33)34)20-14(39-23)6-7-17(28-20)27-19-13(24)10-25-22(29-19)26-12-8-15(35-3)18(37-5)16(9-12)36-4;;/h6-10H,11H2,1-5H3,(H2,32,33,34)(H2,25,26,27,28,29);;/q;2*+1/p-2
- InChI Key： HSYBQXDGYCYSGA-UHFFFAOYSA-L
- SMILES： COC1=C(OC)C=C(NC2=NC=C(F)C(NC3=CC=C4C(N(C(C(O4)(C)C)=O)COP(=O)([O-])[O-])=N3)=N2)C=C1OC.[Na+].[Na+]

Computed Properties

Exact Mass: 624.11200
Monoisotopic Mass: 624.11218009g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 42
Rotatable Bond Count: 9
Complexity: 893
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 192

Experimental Properties

PSA: 205.42000
LogP: 3.53080

Fostamatinib disodium Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Fostamatinib disodium Pricemore >>

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